Cas no 6654-67-7 (1,3,5,7-Naphthalenetetrasulfonic acid)
6654-67-7 structure
Product Name:1,3,5,7-Naphthalenetetrasulfonic acid
CAS No:6654-67-7
MF:C10H8O12S4
MW:448.423318862915
CID:396175
PubChem ID:3015249
Update Time:2025-04-19
1,3,5,7-Naphthalenetetrasulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5,7-Naphthalenetetrasulfonic acid
- naphthalene-1,3,5,7-tetrasulfonic acid
- SCHEMBL3899723
- DTXSID00388476
- 6654-67-7
- SITVNOOPPBSYNB-UHFFFAOYSA-N
-
- Inchi: 1S/C10H8O12S4/c11-23(12,13)5-1-7-8(10(3-5)26(20,21)22)2-6(24(14,15)16)4-9(7)25(17,18)19/h1-4H,(H,11,12,13)(H,14,15,16)(H,17,18,19)(H,20,21,22)
- InChI Key: SITVNOOPPBSYNB-UHFFFAOYSA-N
- SMILES: S(C1C=C(C=C2C(=CC(=CC2=1)S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O)(=O)(=O)O
Computed Properties
- Exact Mass: 447.88984
- Monoisotopic Mass: 447.89
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 873
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 251Ų
Experimental Properties
- PSA: 217.48
1,3,5,7-Naphthalenetetrasulfonic acid Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
6654-67-7 (1,3,5,7-Naphthalenetetrasulfonic acid) Related Products
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- 76530-12-6(Naphthalene-2-sulfonic acid hydrate)
- 211366-30-2(1,5-Naphthalenedisulfonic acid tetrahydrate)
- 6036-48-2(Naphthalene-1-sulfonic acid hydrate)
- 81-04-9(1,5-Naphthalenedisulfonic acid)
- 6654-64-4(Naphthalene-1,3,5-trisulphonic Acid)
- 120-18-3(2-Naphthalene Sulfonic Acid)
- 85-47-2(Naphthalene-1-sulfonic Acid (Technical Grade))
- 6036-00-6(2-Naphthalenesulfonic acid hydrate)
- 92-41-1(Naphthalene-2,7-disulfonic acid)
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